Cas no 927384-43-8 (2-(3-Bromophenyl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborine)

• Product Name: 2-(3-Bromophenyl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborine
• CAS No: 927384-43-8
• MF: C₁₆H₁₂BBrN₂
• MW: 322.994882583618
• MDL: MFCD16038145
• CID: 1974661
• PubChem ID: 125307607
• Update Time: 2025-06-26

2-(3-Bromophenyl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborine
• 2-(3-bromophenyl)-2,3-dihydro-1H-1,3-diaza-2-boraphenalene
• 3-bromo-1-(2,3-dihydro-1H-naphtho[1,8-de]-1,3,2-diazaborinyl)benzene
• CTK5H1652
• AG-L-25120
• AMTB464
• ACMC-209rh7
• B3654
• 2-(3-Bromophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine
• ANW-39881
• m-Bromophenylboronic Acid 1,8-Diaminonaphthalene, Protected
• 2-(3-Bromophenyl)-2,3-dihydro-1H-naphtho[1,8-de]-1,3,2-diazaborine (ACI)
• MFCD16038145
• 3-(3-BROMOPHENYL)-2,4-DIAZA-3-BORATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-1(13),5,7,9,11-PENTAENE
• CS-0189673
• 927384-43-8
• DTXSID40693713
• AKOS015834578
• 3-(3-Bromophenyl)-2,4-diaza-3-boratricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene
• 3-(3-bromophenyl)-2,4-diaza-3-boratricyclo[7.3.1.0^{5,13]trideca-1(12),5,7,9(13),10-pentaene
• SCHEMBL15794020
• RDGOAMRKYXEHHS-UHFFFAOYSA-N
• AS-43272
• 2-(3-Bromophenyl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborine

• MDL： MFCD16038145
• Inchi： 1S/C16H12BBrN2/c18-13-7-3-6-12(10-13)17-19-14-8-1-4-11-5-2-9-15(20-17)16(11)14/h1-10,19-20H
• InChI Key： RDGOAMRKYXEHHS-UHFFFAOYSA-N
• SMILES： BrC1C=C(B2NC3=C4C(=CC=C3)C=CC=C4N2)C=CC=1

Computed Properties

• Exact Mass: 322.02800
• Monoisotopic Mass: 322.02769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 1.501
• Refractive Index: 1.725
• PSA: 24.06000
• LogP: 4.11110

2-(3-Bromophenyl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：0-10°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(3-Bromophenyl)-2,3-dihydro-1H-naphtho1,8-de1,3,2diazaborine

Compound CAS No. 927384-43-8: A Comprehensive Overview

The compound with CAS No. 927384-43-8, known as 2-(3-Bromophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborine, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and organic synthesis. This compound is notable for its unique structural features and potential applications in advanced materials and electronic devices. Recent studies have highlighted its role in the development of novel boron-containing materials, which are increasingly important in modern chemistry and engineering.

The molecular structure of 2-(3-Bromophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborine is characterized by a fused bicyclic system incorporating a naphtho[1,8-de] framework and a diazaborine moiety. The presence of the bromophenyl group introduces additional electronic and steric effects, which can be tailored to achieve specific functional properties. Researchers have explored the synthesis of this compound through various methodologies, including transition metal-catalyzed coupling reactions and boron-mediated cyclization processes. These studies have not only improved the synthetic efficiency but also provided insights into the molecular design of similar compounds.

One of the most promising applications of this compound lies in its potential use as a building block for advanced materials. For instance, recent research has demonstrated that derivatives of naphtho[1,8-de][1,3,2]diazaborine can be incorporated into organic semiconductors to enhance their electronic properties. The unique combination of aromaticity and boron's Lewis acidity makes this compound an attractive candidate for applications in optoelectronics and energy storage devices.

In addition to its material science applications, 2-(3-Bromophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborine has also been investigated for its potential in medicinal chemistry. Studies have shown that certain derivatives exhibit bioactivity against specific targets, suggesting their utility in drug discovery efforts. However, further research is required to fully understand their pharmacokinetic properties and therapeutic potential.

The synthesis and characterization of this compound have been made possible by advancements in modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These tools have enabled researchers to gain a deeper understanding of the compound's molecular structure and reactivity. Furthermore, computational chemistry methods have been employed to predict the electronic properties of this compound, providing valuable insights into its potential applications.

Looking ahead, the development of novel synthetic routes for naphtho[1,8-de][1,3,2]diazaborine derivatives is expected to drive further innovation in this field. Collaborative efforts between chemists and material scientists are likely to yield new materials with unprecedented properties, paving the way for breakthroughs in technology and medicine.

In conclusion, CAS No. 927384-43-8, or 2-(3-Bromophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborine, represents a significant advancement in organic chemistry. Its unique structure and versatile functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of materials science and beyond.